2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)-N-{4-[(4-methylphenyl)sulfamoyl]phenyl}acetamide

• Molecular Formula: C22H19N3O6S2
• Molecular Weight: 485.5 g/mol
• IUPAC Name: N-[4-[(4-methylphenyl)sulfamoyl]phenyl]-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C22H19N3O6S2/c1-15-6-8-17(9-7-15)24-32(28,29)18-12-10-16(11-13-18)23-21(26)14-25-22(27)19-4-2-3-5-20(19)33(25,30)31/h2-13,24H,14H2,1H3,(H,23,26)
• InChI Key: UKANGVVTFGTCKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)CN3C(=O)C4=CC=CC=C4S3(=O)=O

Description

2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)-N-{4-[(4-methylphenyl)sulfamoyl]phenyl}acetamide is a complex organic compound that belongs to the class of benzothiazole derivatives. Benzothiazoles are known for their diverse pharmacological activities, including antitumor, antimicrobial, anti-inflammatory, and anticonvulsant properties

Preparation Methods

The synthesis of 2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)-N-{4-[(4-methylphenyl)sulfamoyl]phenyl}acetamide involves multiple steps, starting with the preparation of the benzothiazole nucleus. The benzothiazole nucleus can be synthesized using various catalysts to improve selectivity, purity, and yield . The subsequent steps involve the introduction of the sulfonamide and acetamide groups under specific reaction conditions. Industrial production methods may involve optimizing these steps to achieve higher yields and cost-effectiveness.

Chemical Reactions Analysis

This compound undergoes several types of chemical reactions, including:

Oxidation: The benzothiazole ring can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the sulfone group back to the corresponding sulfide.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the benzothiazole ring and the phenyl rings. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents like sodium borohydride.

Scientific Research Applications

2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)-N-{4-[(4-methylphenyl)sulfamoyl]phenyl}acetamide has several scientific research applications:

Medicinal Chemistry: It is studied for its potential antitumor and antimicrobial activities.

Biology: It can be used as a probe to study biological pathways involving benzothiazole derivatives.

Industry: It may be used in the synthesis of dyes and other industrial chemicals.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. In medicinal chemistry, it may inhibit certain enzymes or receptors involved in disease pathways. The benzothiazole ring is known to interact with various biological targets, leading to its diverse pharmacological activities .

Comparison with Similar Compounds

Similar compounds include other benzothiazole derivatives such as:

• 1,2-Benzothiazole
• 1,2-Benzothiazole 1,1-dioxide These compounds share the benzothiazole nucleus but differ in their substituents, leading to variations in their chemical and biological properties. The unique combination of sulfonamide and acetamide groups in 2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)-N-{4-[(4-methylphenyl)sulfamoyl]phenyl}acetamide contributes to its distinct pharmacological profile .